Cas no 78738-97-3 (3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1))

• Product Name: 3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1)
• CAS No: 78738-97-3
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 1793840
• PubChem ID: 132912
• Update Time: 2025-04-21

3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride (1:1)
• 3-(1,3,4-Trimethylpiperidin-4-yl)phenol--hydrogen chloride (1/1)
• LY-99335
• 78738-97-3
• Phenol, 3-(1,3,4-trimethyl-4-piperidinyl)-, hydrochloride, cis-(+/-)-
• 3-[(3R,4R)-1,3,4-trimethylpiperidin-4-yl]phenol;hydrochloride
• DTXSID80999983
• LY 99335
• 3-[(3r,4r)-1,3,4-trimethylpiperidin-4-yl]phenol hydrochloride(1:1)

• Inchi： 1S/C14H21NO.ClH/c1-11-10-15(3)8-7-14(11,2)12-5-4-6-13(16)9-12;/h4-6,9,11,16H,7-8,10H2,1-3H3;1H/t11-,14+;/m0./s1
• InChI Key： SPNIBSZVXCWVMO-YECZQDJWSA-N
• SMILES： Cl.OC1=CC=CC(=C1)[C@]1(C)CCN(C)C[C@@H]1C

Computed Properties

• Exact Mass: 255.138992
• Monoisotopic Mass: 255.138992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• Boiling Point: 328.2°C at 760 mmHg
• Flash Point: 145.3°C